Cas no 1208900-59-7 (N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1208900-59-7
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 5681645
• PubChem ID: 45798682
• Update Time: 2025-06-15

N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS033311175
• Z139971962
• 1208900-59-7
• EN300-26581522

• Inchi： 1S/C12H18N2O2S/c1-3-16-9-5-8-13-11(15)10-6-4-7-14-12(10)17-2/h4,6-7H,3,5,8-9H2,1-2H3,(H,13,15)
• InChI Key： GQLUKQBUGHHLJC-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCCCOCC)=O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.5Ų

Additional information on N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1208900-59-7)

N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide, with the CAS number 1208900-59-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine carboxamide derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the ethoxypropyl and methylsulfanyl groups, contribute to its distinct chemical properties and potential biological activities.

In recent years, the demand for pyridine-based compounds has surged due to their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide because of its potential as a bioactive scaffold. The compound's CAS 1208900-59-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge scientific studies. Its molecular structure suggests possible interactions with enzymes or receptors, making it a candidate for further investigation in drug design and mechanistic studies.

The synthesis of N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic reactions, often starting from pyridine-3-carboxylic acid derivatives. The incorporation of the ethoxypropyl side chain enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. Meanwhile, the methylsulfanyl moiety may contribute to its metabolic stability and binding affinity. These attributes make the compound a valuable intermediate in the synthesis of more complex molecules.

From an industrial perspective, CAS 1208900-59-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. The compound's potential applications in crop protection and pest management also align with the global push for sustainable agriculture, making it a topic of interest in agrochemical innovation.

In the realm of medicinal chemistry, N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide is being studied for its possible role in modulating biological pathways. Preliminary studies suggest that it could interact with kinase enzymes or G-protein-coupled receptors, though detailed mechanistic insights are still under investigation. The compound's lipophilicity and hydrogen-bonding capacity are key factors influencing its pharmacokinetic profile, which is crucial for drug development.

Another area of interest is the compound's potential in material science. The pyridine ring and carboxamide group can serve as building blocks for functional materials, such as organic semiconductors or coordination polymers. These applications are particularly relevant in the development of next-generation electronics and sensors, where tailored molecular structures are essential for performance optimization.

For researchers and industry professionals, understanding the spectroscopic properties of CAS 1208900-59-7 is vital. Techniques like NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and ensure its purity. These analytical methods are also critical for quality control in large-scale production, where consistency and reproducibility are paramount.

In conclusion, N-(3-ethoxypropyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1208900-59-7) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential bioactivities make it a subject of ongoing research, particularly in the context of sustainable chemistry and innovative drug design. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.